Cas no 107752-10-3 (Methyl (1R,4aS,9S,10aR)-9-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate)

• Product Name: Methyl (1R,4aS,9S,10aR)-9-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate
• CAS No: 107752-10-3
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 1080857
• PubChem ID: 21626424
• Update Time: 2024-11-04

Methyl (1R,4aS,9S,10aR)-9-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7β,15-dihydroxydehydroabietate
• 7β,15-dihydroxydehydroabietic acid methyl ester
• [ "" ]
• Methyl 7beta,15-dihydroxydehydroabietate
• Methyl (1R,4aS,9S,10aR)-9-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophe
• AKOS032962729
• methyl (1R,4aS,9S,10aR)-9-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate
• 107752-10-3
• Methyl (1R,4aS,9S,10aR)-9-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate

• Inchi： 1S/C21H30O4/c1-19(2,24)13-7-8-15-14(11-13)16(22)12-17-20(15,3)9-6-10-21(17,4)18(23)25-5/h7-8,11,16-17,22,24H,6,9-10,12H2,1-5H3/t16-,17+,20+,21+/m0/s1
• InChI Key： MRTXWRPVFGYIEY-XWDORNJCSA-N
• SMILES： O[C@@H]1C2C=C(C(C)(C)O)C=CC=2[C@@]2(C)CCC[C@](C(=O)OC)(C)[C@@H]2C1

Computed Properties

• Exact Mass: 346.21440943g/mol
• Monoisotopic Mass: 346.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 3.2

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.0 g/cm3
• Boiling Point: 468.9±0.0 °C at 760 mmHg
• Flash Point: 158.0±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Methyl (1R,4aS,9S,10aR)-9-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids